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Compound of Interest

Compound Name: Repandiol

Cat. No.: B130060 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of Repandiol, a
cytotoxic diepoxide with potent activity against tumor cells.[1][2][3] Due to its hazardous nature,

strict adherence to the following personal protective equipment (PPE), operational, and

disposal plans is critical to ensure personnel safety and prevent contamination.

Understanding the Hazard: Repandiol Properties
Repandiol, with the chemical structure (2R,3R,8R,9R)-4,6-decadiyne-2,3:8,9-diepoxy-1,10-

diol, is a diepoxide compound isolated from Hydnum repandum mushrooms.[1][2][3] Its

cytotoxicity necessitates handling it as a hazardous compound. While a specific Safety Data

Sheet (SDS) for Repandiol is not readily available, its classification as a cytotoxic diepoxide

informs the stringent safety measures required.

Key Chemical Information:
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Property Value Source

Molecular Formula C₁₀H₁₀O₄ [4]

Chemical Class Diepoxide [1][5]

Known Activity
Cytotoxic against various

tumor cells
[1][2][3]

CAS Number 147921-90-2 [5]

Personal Protective Equipment (PPE) for Handling
Repandiol
A multi-layered approach to PPE is mandatory to minimize exposure through all potential

routes (inhalation, dermal, ocular).

Recommended PPE for Repandiol Handling:
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PPE Category Specification Rationale

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves. The outer glove should

be changed immediately upon

contamination.

Provides the highest level of

protection against cytotoxic

agents.[6]

Body Protection

Disposable, solid-front, back-

closing gown made of a low-

permeability fabric (e.g.,

polyethylene-coated

polypropylene). Cuffs should

be tucked under the outer

gloves.

Prevents skin contact with

spills or aerosols.

Eye and Face Protection
Tightly fitting chemical splash

goggles and a full-face shield.

Protects against splashes and

aerosols entering the eyes and

mucous membranes.[7][8]

Respiratory Protection

A NIOSH-approved N95 or

higher-level respirator. For

procedures with a high risk of

aerosolization, a powered air-

purifying respirator (PAPR) is

recommended.

Minimizes the risk of inhaling

aerosolized Repandiol.

Foot Protection

Closed-toe, chemical-resistant

shoes and disposable shoe

covers.

Protects feet from spills and

prevents the spread of

contamination.[9]

Operational Plan: Step-by-Step Handling
Procedures
All work with Repandiol must be conducted in a designated controlled area, such as a

chemical fume hood or a Class II, Type B2 biological safety cabinet, to ensure containment.

Workflow for Safe Handling of Repandiol:
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Preparation

Handling

Post-Handling

1. Prepare designated handling area (fume hood/BSC)

2. Gather all necessary materials and PPE

3. Don all required PPE in the correct sequence

4. Weigh and transfer Repandiol within the containment area

Enter designated area

5. Solubilize or perform experimental procedures

6. Decontaminate all work surfaces

Complete experiment

7. Doff PPE in the reverse order of donning

8. Segregate and dispose of all waste properly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Repandiol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b130060?utm_src=pdf-body-img
https://www.benchchem.com/product/b130060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Management
In the event of a spill, immediate and appropriate action is crucial.

Spill Response Protocol:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area.

Secure the Area: Restrict access to the spill area.

Don PPE: Put on the appropriate PPE, including respiratory protection, before re-entering

the area.

Contain the Spill: For liquid spills, cover with an absorbent material. For solid spills, gently

cover with damp absorbent pads to avoid raising dust.

Clean the Spill: Working from the outside in, clean the spill area with a deactivating solution

(e.g., 10% bleach solution), followed by a detergent and water.

Dispose of Waste: All materials used for cleanup must be disposed of as hazardous waste.

Disposal Plan
All waste generated from handling Repandiol is considered hazardous and must be disposed

of accordingly.

Waste Segregation and Disposal Pathway:
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Waste Generation Waste Containers

Final Disposal

Contaminated Sharps (needles, scalpels) Puncture-proof Sharps Container (labeled 'Cytotoxic Waste')

Liquid Waste (solvents, media) Sealed, Labeled Hazardous Liquid Waste Container

Solid Waste (gloves, gowns, consumables) Labeled Hazardous Solid Waste Bag/Container

Licensed Hazardous Waste Disposal Vendor

Click to download full resolution via product page

Caption: Disposal pathway for Repandiol-contaminated waste.

Key Disposal Principles:

Do Not Mix: Do not mix Repandiol waste with other chemical or biological waste streams

unless specifically instructed to do so by your institution's environmental health and safety

(EHS) department.[10]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and "Cytotoxic"

and include the name "Repandiol".

Collection: Follow your institution's procedures for the collection of hazardous waste.

By adhering to these guidelines, researchers can safely handle Repandiol while minimizing the

risk of exposure and ensuring a safe laboratory environment. Always consult your institution's

specific safety protocols and EHS department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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